Cas no 1805947-35-6 (Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805947-35-6
• MF: C₁₂H₁₀BrF₆NO₃
• MW: 410.107123851776
• CID: 4843740
• Update Time: 2025-10-29

Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H10BrF6NO3/c1-2-22-10(21)3-6-7(11(14,15)16)4-9(20-8(6)5-13)23-12(17,18)19/h4H,2-3,5H2,1H3
• InChI Key： BKQJELXTVLKCLB-UHFFFAOYSA-N
• SMILES： BrCC1C(CC(=O)OCC)=C(C(F)(F)F)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 403
• XLogP3: 4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805947-35-6): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1805947-35-6, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of multiple functional groups, including a bromomethyl moiety and two trifluoromethyl groups, alongside a trifluoromethoxy substituent, endows it with unique chemical properties that make it a valuable scaffold for further derivatization and exploration.

The structural composition of Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate is strategically designed to facilitate diverse chemical transformations. The bromomethyl group serves as a versatile handle for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. In contrast, the trifluoromethoxy and trifluoromethyl groups contribute to the molecule's lipophilicity and metabolic stability, attributes that are often sought after in drug candidates. These features collectively position this compound as a promising intermediate in the development of therapeutic agents targeting a range of biological pathways.

In recent years, there has been a surge in research focused on the utilization of trifluorinated compounds in medicinal chemistry. The incorporation of trifluoromethyl and trifluoromethoxy groups into molecular structures has been shown to enhance binding affinity, improve pharmacokinetic profiles, and modulate metabolic degradation rates. For instance, studies have demonstrated that trifluorinated pyridines exhibit enhanced bioavailability and prolonged half-lives when incorporated into drug molecules. Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate aligns with this trend, offering a versatile platform for the synthesis of next-generation pharmaceuticals.

The bromomethyl functionality in Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate is particularly noteworthy for its ability to engage in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules and have been widely employed in the synthesis of natural products and drug candidates. The ability to introduce aryl or heteroaryl groups at the position adjacent to the bromomethyl moiety opens up numerous possibilities for generating structurally diverse derivatives with tailored biological activities.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable physicochemical properties. Trifluorinated pyridines, in particular, have been extensively studied for their potential as pharmacophores in antiviral, anticancer, and anti-inflammatory drugs. For example, recent studies have highlighted the role of trifluorinated pyridines in inhibiting enzymes involved in tumor growth and progression. Ethyl 2-(bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethylب>)pyridine-3-acetate serves as a key intermediate in the synthesis of such compounds, providing chemists with a robust scaffold for further functionalization.

The synthesis of Ethyl 2-(bromomethyl-4-()pyridine-3-acetate involves a multi-step process that showcases the ingenuity of modern synthetic organic chemistry. The reaction sequence typically begins with the preparation of a pyridine precursor followed by sequential functionalization at various positions using appropriate electrophiles and nucleophiles. The introduction of the , methoxy), methyl)> groups is carried out under controlled conditions to ensure high yield and purity. This synthetic route exemplifies the precision required in medicinal chemistry to achieve desired molecular architectures.

In conclusion, Ethyl 2-(>-4-()pyridine-3-acetate (CAS No. 1805947-35-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable building block for synthesizing novel bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for trifl